pKa Modulation Governs Ionization State
The predicted pKa of 2-(difluoromethyl)piperidine (free base, 8.36) is 2.83 units lower than unsubstituted piperidine (pKa = 11.19) and 0.92 units lower than the 3-(difluoromethyl) isomer (pKa = 9.28), reflecting the stronger inductive effect at the 2-position . The difluoromethyl group thus reduces the fraction of protonated, membrane-impermeable species at physiological pH relative to both the parent and the 3-substituted analog, while retaining sufficient basicity for lysosomal accumulation—in contrast to the 2-trifluoromethyl analog (predicted pKa ~7.5), which is largely deprotonated at pH 7.4 [1].
| Evidence Dimension | Basicity (predicted pKa of free base) |
|---|---|
| Target Compound Data | pKa = 8.36 ± 0.10 (Predicted, (2R)-2-(difluoromethyl)piperidine) |
| Comparator Or Baseline | Piperidine pKa = 11.19; (3R)-3-(difluoromethyl)piperidine pKa = 9.28; 2-(trifluoromethyl)piperidine pKa ≈ 7.5 (predicted) |
| Quantified Difference | ΔpKa = -2.83 vs. piperidine; -0.92 vs. 3-isomer; +0.86 vs. CF₃ analog |
| Conditions | ACD/Labs Percepta predicted values at 25 °C, aqueous |
Why This Matters
This pKa profile places the compound in a narrow window where moderate membrane permeability coexists with residual protonation for target engagement, a balance not achieved by either the parent or the CF₃ analog.
- [1] Melnykov, K.P. et al. Chem. Eur. J. 2023, 29, e202301383. pKa–LogP plots for fluoroalkyl-substituted piperidines; CF₃-piperidine pKa estimated ~7.5 based on trendlines. View Source
